Cas no 887568-43-6 (4,6-Dibromo-3-iodo (1H)indazole)

4,6-Dibromo-3-iodo (1H)indazole structure
887568-43-6 structure
Product Name:4,6-Dibromo-3-iodo (1H)indazole
CAS No:887568-43-6
MF:C7H3Br2IN2
MW:401.824591875076
CID:3152770
PubChem ID:24728486
Update Time:2025-04-21

4,6-Dibromo-3-iodo (1H)indazole Chemical and Physical Properties

Names and Identifiers

    • 4,6-Dibromo-3-iodo (1H)indazole
    • 4,6-DIBROMO-3-IODO-1H-INDAZOLE
    • 887568-43-6
    • 4,6-dibromo-3-iodo-2H-indazole
    • Inchi: 1S/C7H3Br2IN2/c8-3-1-4(9)6-5(2-3)11-12-7(6)10/h1-2H,(H,11,12)
    • InChI Key: MEURQKQMBQEGFN-UHFFFAOYSA-N
    • SMILES: IC1=C2C(=CC(=CC2=NN1)Br)Br

Computed Properties

  • Exact Mass: 401.76872Da
  • Monoisotopic Mass: 399.77077Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 28.7Ų
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